Cas no 2171597-50-3 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid)
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid
- 2171597-50-3
- EN300-1524311
- 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid
-
- Inchi: 1S/C26H31N3O6/c1-3-16(2)12-22(25(33)28-13-23(30)27-14-24(31)32)29-26(34)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,30)(H,28,33)(H,29,34)(H,31,32)
- InChI Key: TYFDTFNRNHUUOV-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC(NCC(=O)O)=O)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 481.22128572g/mol
- Monoisotopic Mass: 481.22128572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 134Ų
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1524311-0.05g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-0.1g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-0.25g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-0.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-1.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-2.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-5.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-10.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1524311-50mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1524311-100mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetamido}acetic acid |
2171597-50-3 | 100mg |
$2963.0 | 2023-09-26 |
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic Acid (CAS No. 2171597-50-3): An Overview
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid (CAS No. 2171597-50-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-L-Alanine dipeptide, is a valuable building block in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.
The structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for stepwise peptide synthesis.
In recent years, the use of Fmoc-L-Leucine-L-Alanine dipeptide has been explored in various applications, including the development of peptidomimetics and prodrugs. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides, often with improved stability and bioavailability. Prodrugs, on the other hand, are inactive precursors that are converted into active drugs within the body, enhancing their therapeutic efficacy and reducing side effects.
A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of Fmoc-L-Leucine-L-Alanine dipeptide in the design of peptidomimetics for cancer therapy. The researchers synthesized a series of peptidomimetics using this dipeptide as a key intermediate and demonstrated their ability to selectively target and inhibit cancer cell growth. The results showed that these peptidomimetics exhibited high potency and selectivity, making them promising candidates for further clinical development.
In addition to its use in peptidomimetic design, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid has also been investigated for its potential as a prodrug moiety. A research team at the University of California, San Francisco, reported in a 2023 publication that this dipeptide can be effectively used to enhance the solubility and stability of poorly soluble drugs. By conjugating these drugs with the dipeptide, they were able to improve their pharmacokinetic properties and enhance their therapeutic effects.
The synthesis of Fmoc-L-Leucine-L-Alanine dipeptide typically involves several steps, including the coupling of Fmoc-L-Leucine with L-Alanine using coupling reagents such as HATU or HBTU. The reaction is usually performed in an organic solvent like dimethylformamide (DMF) or N-methylpyrrolidone (NMP), and the product is purified by column chromatography or high-performance liquid chromatography (HPLC). The yield and purity of the final product are crucial factors that determine its suitability for further applications.
The physical and chemical properties of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 461.54 g/mol. The compound is soluble in organic solvents such as DMSO and DMF but has limited solubility in water. Its melting point is reported to be around 160°C, and it exhibits characteristic absorption bands in UV/Vis spectroscopy due to the presence of the Fmoc group.
In terms of safety and handling, Fmoc-L-Leucine-L-Alanine dipeptide should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper disposal procedures should be followed to ensure environmental safety.
The future prospects for 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. As new synthetic methods and analytical techniques are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and improving human health.
2171597-50-3 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)